Cas no 172874-69-0 ()

172874-69-0 structure
structure
Product name:
CAS No:172874-69-0
MF:C15H11O6
MW:287.244244813919
CID:6647881
PubChem ID:12314981

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C15H10O6/c16-9-2-1-7-3-12(19)15(21-13(7)6-9)8-4-10(17)14(20)11(18)5-8/h1-6H,(H4-,16,17,18,19,20)/p+1
    • InChI Key: BQLHYJCUNNPCKQ-UHFFFAOYSA-O
    • SMILES: [O+]1C2C=C(C=CC=2C=C(C=1C1C=C(C(=C(C=1)O)O)O)O)O

Computed Properties

  • Exact Mass: 287.05556307g/mol
  • Monoisotopic Mass: 287.05556307g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102Ų

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